Cas no 886501-16-2 (2-Methyl-3-pyrrolidin-1-yl-benzoic acid)

2-Methyl-3-pyrrolidin-1-yl-benzoic acid structure
886501-16-2 structure
Product Name:2-Methyl-3-pyrrolidin-1-yl-benzoic acid
CAS No:886501-16-2
MF:C12H15NO2
MW:205.253003358841
MDL:MFCD06740088
CID:1068190
Update Time:2025-04-20

2-Methyl-3-pyrrolidin-1-yl-benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-3-pyrrolidin-1-yl-benzoic acid
    • MDL: MFCD06740088
    • Inchi: 1S/C12H15NO2/c1-9-10(12(14)15)5-4-6-11(9)13-7-2-3-8-13/h4-6H,2-3,7-8H2,1H3,(H,14,15)
    • InChI Key: PCZCTLHGYGEROO-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC(=C1C)N1CCCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2

2-Methyl-3-pyrrolidin-1-yl-benzoic acid Security Information

  • HazardClass:IRRITANT

2-Methyl-3-pyrrolidin-1-yl-benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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$ 65.00 2022-06-02
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Matrix Scientific
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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A2B Chem LLC
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Crysdot LLC
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